Cas no 1889614-60-1 (2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1889614-60-1
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 6206261
• PubChem ID: 116841188
• Update Time: 2025-05-23

2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol
• 1889614-60-1
• EN300-1945959

• Inchi： 1S/C8H6BrF3O/c9-5-1-2-7(10)6(3-5)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： RMEHAKRAKQWFQT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CO)(F)F)F

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol

Chemical Compound: 2-(5-Bromo-2-Fluorophenyl)-2,2-Difluoroethan-1-Ol (CAS No. 1889614-60-1)

The compound 2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol (CAS No. 1889614-60-1) is a highly specialized organic molecule with a complex structure and unique chemical properties. This compound belongs to the class of haloalkanes and exhibits a combination of bromine and fluorine substituents, which significantly influence its reactivity and applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol consists of a central ethane backbone with three fluorine atoms and one bromine atom attached to the second carbon atom. The phenyl ring is substituted at the 5-bromo and 2-fluoro positions, creating a highly electron-deficient aromatic system. This unique arrangement not only enhances the compound's stability but also imparts specific electronic properties that are advantageous in various chemical reactions.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized 2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol in the construction of complex heterocyclic frameworks, which are essential components of many drug candidates. The presence of multiple halogen atoms allows for selective substitution reactions, enabling the creation of diverse chemical libraries.

In addition to its role in drug discovery, this compound has also found applications in materials science. The fluorinated nature of the molecule makes it an ideal candidate for use in high-performance polymers and coatings. Recent breakthroughs in polymer chemistry have demonstrated that incorporating CAS No. 1889614-60-1 into polymer matrices can significantly improve their thermal stability and mechanical properties. These findings have opened new avenues for its use in advanced materials for aerospace and electronics industries.

The synthesis of 2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for both research and industrial applications.

From an environmental perspective, understanding the fate and transport of CAS No. 1889614-60-1 in various ecosystems is crucial. Recent environmental studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. These studies aim to provide guidelines for safe handling and disposal practices, ensuring minimal impact on the environment while maximizing its benefits.

In conclusion, 2-(5-bromo-2-fluorophenyl)-2,2-difluoroethan-1-Ol (CAS No. 1889614) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.